(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] 2-methoxybenzoate
• InChI: InChI=1S/C22H15NO5/c1-26-18-7-3-2-6-17(18)22(25)27-15-8-9-16-19(12-15)28-20(21(16)24)11-14-5-4-10-23-13-14/h2-13H,1H3/b20-11-
• InChI Key: DYFBKBQLXXUQQR-JAIQZWGSSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CN=CC=C4)O3
• Isomeric SMILES: COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CN=CC=C4)/O3
• Molecular Formula: C22H15NO5
• Molecular Weight: 373.4 g/mol
• CAS No.: 622364-87-8

Description

This compound (CAS: 622795-29-3) is an aurone derivative characterized by a benzofuran core substituted with a pyridin-3-ylmethylene group at the C2 position and a 2-methoxybenzoate ester at C6 . Its molecular formula is C23H17NO6, with a molecular weight of 403.4 g/mol and a polar surface area (PSA) of 84 Ų, indicating moderate solubility in polar solvents.

Biological Activity

(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features a benzofuran core with a pyridine and methoxybenzoate substituent, which may influence its interaction with biological targets. The structural formula can be represented as follows:

$$\text{C}_{18}\text{H}_{17}\text{N}\text{O}_4$$

Antimicrobial Activity

Recent studies have indicated that derivatives of benzofuran compounds exhibit significant antimicrobial properties. For instance, compounds similar to (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran have shown effectiveness against various bacterial strains and fungi. This activity is attributed to their ability to disrupt cellular processes in pathogens.

Antioxidant Activity

The compound's structure suggests potential antioxidant properties. Research has demonstrated that benzofuran derivatives can scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative stress.

Enzyme Inhibition

Preliminary studies suggest that (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate may act as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been hypothesized that the compound could inhibit xanthine oxidase, an enzyme linked to uric acid production and oxidative stress.

Study 1: Antimicrobial Efficacy

A study conducted on various benzofuran derivatives, including (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran derivatives, demonstrated significant antimicrobial activity against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values ranged from 32 to 128 µg/mL, indicating moderate efficacy compared to standard antibiotics.

Compound	MIC (µg/mL)	Target Organism
Compound A	64	Staphylococcus aureus
Compound B	32	Escherichia coli

Study 2: Antioxidant Potential

In vitro assays assessed the antioxidant capacity of the compound using DPPH radical scavenging methods. Results indicated an IC50 value of 25 µg/mL, suggesting strong antioxidant activity comparable to established antioxidants like ascorbic acid.

Compound	IC50 (µg/mL)	Reference Antioxidant
(Z)-3-oxo...	25	Ascorbic Acid (20)

The biological activity of (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate can be attributed to several mechanisms:

• Free Radical Scavenging : The presence of hydroxyl and methoxy groups may facilitate electron donation to free radicals.
• Enzyme Interaction : The compound's ability to form hydrogen bonds and π–π interactions with target enzymes may inhibit their activity.
• Cell Membrane Disruption : The lipophilic nature of the compound allows it to integrate into microbial membranes, disrupting their integrity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Benzofuran Core

Pyrazole-Based Aurones

• Compound 7a: (Z)-2-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate Key Differences: Replaces the pyridine ring with a 1,3-diphenylpyrazole group and substitutes the 2-methoxybenzoate with a diethylcarbamate. 3.9 for the target compound) .
• Compound 9d : (Z)-2-((3-(4-bromophenyl)-1-(4-nitrophenyl)-1H-pyrazol-4-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate
  • Key Differences : Incorporates electron-withdrawing groups (4-bromo, 4-nitro) on the pyrazole ring.
  • Impact : These groups may improve oxidative stability but reduce bioavailability due to increased molecular weight (MW = ~550 g/mol vs. 403.4 g/mol for the target) .

Quinoline-Substituted Aurones

• Compound B1: (2R,3R,4S,5R)-2-(Acetoxymethyl)-6-(((Z)-3-oxo-2-(quinolin-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate Key Differences: Replaces pyridine with quinoline and adds a glycoside (triacetylated glucose) at C4. Impact: The glycoside enhances water solubility (PSA >150 Ų) but reduces blood-brain barrier permeability compared to the target compound .
• Compound B2: Quinolin-3-ylmethylene analog of B1 Impact: The positional isomerism of the quinoline nitrogen alters electronic properties, as evidenced by a higher melting point (211.1–211.5°C vs. 189.9–190.2°C for B1) .

Thiophene and Benzodioxole Derivatives

• Compound A2: (Z)-2-((2-((4-Bromothiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile Key Differences: Substitutes pyridine with a 4-bromothiophene and replaces the benzoate with an acetonitrile group.
• Compound 622800-36-6 : (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzo[d][1,3]dioxole-5-carboxylate
  • Key Differences : Replaces 2-methoxybenzoate with a benzodioxole carboxylate.
  • Impact : The benzodioxole group introduces additional oxygen atoms, increasing PSA to ~90 Ų and altering metabolic stability .

Physicochemical and Spectral Comparisons

Property	Target Compound	Compound 7a	Compound B1	Compound A2
Molecular Formula	C23H17NO6	C31H26N4O5	C32H30NO12	C16H9BrNO4
Molecular Weight (g/mol)	403.4	534.6	620.6	367.2
XLogP3	3.9	~4.8	~1.2	~3.5
PSA (Ų)	84	78	165	75
Melting Point (°C)	Not reported	Not reported	189.9–190.2	Not reported
Key Spectral Data	NMR (pyridine δ 8.2–7.5)	¹³C NMR: δ 143.60, 135.55	¹H NMR: δ 8.20 (s, 2H)	¹³C NMR: δ 183.78 (C=O)